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Compound of Interest

Compound Name: AS1842856

Cat. No.: B605605 Get Quote

AS1842856 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the stability, storage, and long-term use of

AS1842856, a potent FOXO1 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for AS1842856?

For long-term stability, AS1842856 solid should be stored at -20°C.[1] Under these conditions,

the compound is stable for at least four years.[1] Some suppliers also indicate storage at 2-8°C

is acceptable for the solid form.[2][3]

Q2: How should I prepare and store AS1842856 stock solutions?

AS1842856 is soluble in dimethyl sulfoxide (DMSO).[1][2][3][4][5] It is recommended to use

fresh, anhydrous DMSO to prepare stock solutions, as moisture can reduce solubility.[5] After

reconstitution, it is best to aliquot the stock solution into single-use volumes and store them at

-20°C.[6] Stock solutions are reported to be stable for up to 3 months at -20°C.[6] Avoid

repeated freeze-thaw cycles.

Q3: What is the mechanism of action of AS1842856?
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AS1842856 is a cell-permeable inhibitor that selectively blocks the transcriptional activity of

Forkhead box protein O1 (FOXO1) with an IC50 of 33 nM.[7] It directly binds to the active,

unphosphorylated form of FOXO1, preventing it from binding to DNA and initiating the

transcription of its target genes.[3][7][8] It shows much lower activity against other FOXO

isoforms like FOXO3a and FOXO4.

Troubleshooting Guide
Issue 1: Precipitation of AS1842856 in cell culture medium.

Question: I observed precipitation after adding my AS1842856 stock solution to the cell

culture medium. What could be the cause and how can I prevent it?

Answer: Precipitation in aqueous solutions is a common issue with hydrophobic compounds

like AS1842856. Here are some potential causes and solutions:

Final Concentration Too High: The final concentration of AS1842856 in your medium may

exceed its aqueous solubility. Try lowering the final concentration.

Insufficient Mixing: Ensure the stock solution is thoroughly mixed into the medium by

gentle vortexing or inversion immediately after addition.

High DMSO Concentration: The final concentration of DMSO in the culture medium should

typically be kept below 0.5% to avoid solvent-induced precipitation and cytotoxicity. If your

stock solution is not concentrated enough, you may be adding too much DMSO. Consider

preparing a more concentrated stock solution.

Media Composition: The protein content (e.g., FBS) in the medium can help to keep

hydrophobic compounds in solution. Ensure your medium contains an appropriate amount

of serum or protein.

Issue 2: Inconsistent or unexpected experimental results.

Question: My experimental results with AS1842856 are not consistent, or I am observing

effects that are not expected from FOXO1 inhibition. What should I consider?

Answer: Inconsistent or unexpected results can arise from several factors:
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Compound Stability: Ensure that your stock solutions have been stored correctly and have

not undergone multiple freeze-thaw cycles. Degradation of the compound can lead to

reduced potency and inconsistent results.

Off-Target Effects: While AS1842856 is a selective FOXO1 inhibitor, off-target effects have

been reported, especially at higher concentrations.[9] For instance, it has been shown to

also inhibit GSK3.[4] Consider performing dose-response experiments to use the lowest

effective concentration.

Cell Line Specificity: The cellular context, including the expression levels of FOXO1 and

the status of upstream and downstream signaling pathways, can influence the response to

AS1842856. Effects can vary between different cell lines.[3]

Experimental Conditions: Ensure that incubation times and other experimental parameters

are consistent across experiments.

Data Presentation
Table 1: Stability and Storage Conditions for AS1842856

Form
Storage
Temperature

Stability Source

Solid -20°C ≥ 4 years [1]

Solid 2-8°C Not specified [2][3]

Stock Solution in

DMSO
-20°C Up to 3 months [6]

Table 2: Solubility of AS1842856 in DMSO
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Supplier Solubility

Cayman Chemical 0.5 mg/mL[1]

Calbiochem® (Sigma-Aldrich) 5 mg/mL[2][3]

R&D Systems 5 mM (with gentle warming)[4]

Selleck Chemicals Up to 23 mg/mL[5]

Experimental Protocols
Protocol 1: General Protocol for Cell-Based Assays

Stock Solution Preparation: Prepare a 10 mM stock solution of AS1842856 in anhydrous

DMSO.

Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere overnight.

Treatment: The next day, dilute the AS1842856 stock solution in a fresh culture medium to

the desired final concentration. Typical working concentrations in cell culture range from 0.1

µM to 10 µM.[1][10] The final DMSO concentration should be kept below 0.5%.

Incubation: Incubate the cells with AS1842856 for the desired period (e.g., 24, 48, or 72

hours) depending on the specific assay.

Analysis: Perform downstream analysis, such as cell viability assays (e.g., MTT), western

blotting for target proteins, or gene expression analysis (e.g., qRT-PCR).

Protocol 2: In Vivo Administration in Mice

Formulation: For oral administration, AS1842856 can be formulated in a vehicle such as

0.5% carboxymethylcellulose (CMC) in saline.[11] For intraperitoneal injection, a formulation

in a solution containing 6% HP-β-CD in saline can be used.[11]

Dosage: A common dosage used in diabetic db/db mice is 100 mg/kg, administered orally.

[12]
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Administration: Administer the formulated AS1842856 to the mice via the desired route (e.g.,

oral gavage or intraperitoneal injection).

Monitoring: Monitor the animals for the desired physiological effects, such as changes in

blood glucose levels.[5]

Tissue Collection: At the end of the experiment, collect tissues for further analysis (e.g., gene

expression in the liver).
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Caption: FOXO1 signaling pathway and the inhibitory action of AS1842856.
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Caption: General experimental workflow for cell-based assays with AS1842856.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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